Cas no 55504-38-6 (3-Thiopheneacetic acid,a-cyclohexyl-, methyl ester)

• Product Name: 3-Thiopheneacetic acid,a-cyclohexyl-, methyl ester
• CAS No: 55504-38-6
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 377948
• PubChem ID: 6453195
• Update Time: 2025-04-19

3-Thiopheneacetic acid,a-cyclohexyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,a-cyclohexyl-, methyl ester
• methyl 2-cyclohexyl-2-thiophen-2-ylacetate
• methyl alpha-cyclohexylthiophen-2-acetate
• methyl cyclohexyl(thiophen-2-yl)acetate
• NS00056148
• EINECS 259-678-3
• DTXSID00970850
• 55504-38-6

• Inchi： 1S/C13H18O2S/c1-15-13(14)12(11-8-5-9-16-11)10-6-3-2-4-7-10/h5,8-10,12H,2-4,6-7H2,1H3
• InChI Key： MIIGKLMBGRMWLT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)OC)C1CCCCC1

Computed Properties

• Exact Mass: 238.102751
• Monoisotopic Mass: 238.102751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 4.2

Experimental Properties

• Density: 1.127
• Boiling Point: 324.8°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.539